Cas no 1443328-16-2 (3-[4-(diethylamino)phenyl]pentan-3-ol)

• Product Name: 3-[4-(diethylamino)phenyl]pentan-3-ol
• CAS No: 1443328-16-2
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• MDL: MFCD20528643
• CID: 5219034
• Update Time: 2025-11-02

3-[4-(diethylamino)phenyl]pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(diethylamino)phenyl]pentan-3-ol

• MDL： MFCD20528643
• Inchi： 1S/C15H25NO/c1-5-15(17,6-2)13-9-11-14(12-10-13)16(7-3)8-4/h9-12,17H,5-8H2,1-4H3
• InChI Key： KKDQDGRQCYKDHQ-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=C(N(CC)CC)C=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-[4-(diethylamino)phenyl]pentan-3-ol

Comprehensive Guide to 3-[4-(diethylamino)phenyl]pentan-3-ol (CAS No. 1443328-16-2): Properties, Applications, and Market Insights

3-[4-(diethylamino)phenyl]pentan-3-ol (CAS No. 1443328-16-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This tertiary alcohol derivative features a diethylamino substituent on its aromatic ring, contributing to unique electronic and steric properties. With molecular formula C₁₅H₂₅NO, this compound exhibits interesting characteristics that make it valuable for various industrial applications.

The compound's structural features include a pentan-3-ol backbone connected to a 4-(diethylamino)phenyl group, creating a balanced hydrophobic-hydrophilic profile. Researchers are particularly interested in its potential as a building block for advanced materials and pharmaceutical intermediates. Recent studies suggest possible applications in organic electronics due to its electron-donating properties from the diethylamino group.

From a synthetic chemistry perspective, 3-[4-(diethylamino)phenyl]pentan-3-ol offers multiple modification sites for further functionalization. The hydroxyl group at position 3 allows for esterification or etherification reactions, while the aromatic ring can undergo electrophilic substitutions. These characteristics make it a versatile intermediate for creating more complex molecular architectures.

In pharmaceutical research, compounds containing the diethylamino moiety often exhibit biological activity. While 1443328-16-2 itself may not be biologically active, it serves as a valuable precursor for drug discovery programs. The compound's structural features resemble certain CNS-active molecules, making it interesting for neurological research applications.

The material science community has shown growing interest in 3-[4-(diethylamino)phenyl]pentan-3-ol for developing organic semiconductors and photovoltaic materials. Its electron-rich aromatic system combined with the flexible aliphatic chain creates unique electronic properties that could be beneficial in optoelectronic devices. Recent publications have explored its potential in OLED technology and solar cell applications.

From a commercial availability standpoint, CAS 1443328-16-2 remains a specialty chemical primarily supplied to research institutions and pharmaceutical developers. Current market trends indicate increasing demand for such functionalized aromatic alcohols in both academic and industrial settings. Pricing and availability may vary depending on purity requirements and order quantities.

Quality control for 3-[4-(diethylamino)phenyl]pentan-3-ol typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry characterization. Suppliers generally offer technical data sheets with detailed specifications including melting point range, purity levels, and solubility characteristics. Researchers should verify these parameters when sourcing the compound for sensitive applications.

Environmental and safety considerations for handling 1443328-16-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and eye protection is recommended. The compound should be stored in cool, dry conditions away from strong oxidizers.

Future research directions for 3-[4-(diethylamino)phenyl]pentan-3-ol may explore its potential in catalysis and supramolecular chemistry. The combination of hydrogen-bonding capability (through the hydroxyl group) and electron-donating character makes it an interesting candidate for designing molecular recognition systems. Additionally, its amphiphilic nature suggests possible applications in surface modification technologies.

For synthetic chemists working with CAS 1443328-16-2, recent literature suggests several useful derivatization pathways. The hydroxyl group can be protected using standard protecting group strategies, while the aromatic ring can undergo selective substitutions. These transformations enable the creation of diverse molecular libraries for screening purposes.

Analytical challenges associated with 3-[4-(diethylamino)phenyl]pentan-3-ol primarily relate to its UV-Vis characteristics. The diethylamino group contributes to strong absorption in the UV region, which can be advantageous for certain detection methods but may interfere with specific analytical techniques. Researchers should select appropriate detection wavelengths when developing analytical methods.

The global market for specialized intermediates like 1443328-16-2 continues to expand, driven by increasing R&D investment in functional materials and pharmaceutical development. Market analysts project steady growth in demand for such structurally diverse building blocks over the coming decade, particularly in Asia-Pacific research hubs.

From a regulatory perspective, 3-[4-(diethylamino)phenyl]pentan-3-ol currently faces no significant restrictions in most jurisdictions. However, researchers should monitor evolving chemical regulations, especially concerning amino-aromatic compounds. Proper documentation and material safety data sheets should accompany all commercial transactions.

For researchers considering CAS 1443328-16-2 for their projects, several key suppliers offer custom synthesis and bulk quantities. Comparative evaluation of purity, pricing, and technical support is recommended. Some suppliers provide additional services like custom derivatization or analytical method development for specific applications.

In conclusion, 3-[4-(diethylamino)phenyl]pentan-3-ol represents an interesting case study in functionalized aromatic chemistry. Its combination of structural features offers multiple avenues for chemical modification and potential applications across various scientific disciplines. As research into specialty organic intermediates continues to advance, compounds like 1443328-16-2 will likely play increasingly important roles in scientific innovation.